Cas no 622794-31-4 (N-[(furan-2-yl)methyl][({imidazo[1,2-a]pyridin-2-yl}methyl)sulfanyl]carbothioamide)

• Product Name: N-[(furan-2-yl)methyl][({imidazo[1,2-a]pyridin-2-yl}methyl)sulfanyl]carbothioamide
• CAS No: 622794-31-4
• MF: C₁₄H₁₃N₃OS₂
• MW: 303.40251994133
• CID: 5847170
• PubChem ID: 3377203
• Update Time: 2025-06-11

N-[(furan-2-yl)methyl][({imidazo[1,2-a]pyridin-2-yl}methyl)sulfanyl]carbothioamide Chemical and Physical Properties

Names and Identifiers

• imidazo[1,2-a]pyridin-2-ylmethyl N-(furan-2-ylmethyl)carbamodithioate
• Carbamodithioic acid, (2-furanylmethyl)-, imidazo[1,2-a]pyridin-2-ylmethyl ester (9CI)
• imidazo[1,2-a]pyridin-2-ylmethyl (furan-2-ylmethyl)carbamodithioate
• F1477-0164
• AKOS000805821
• IDI1_011295
• N-[(furan-2-yl)methyl][({imidazo[1,2-a]pyridin-2-yl}methyl)sulfanyl]carbothioamide
• 622794-31-4
• SR-01000012869
• SR-01000012869-1
• HMS1428L18
• IFLab1_005892
• Z57301701

• Inchi： 1S/C14H13N3OS2/c19-14(15-8-12-4-3-7-18-12)20-10-11-9-17-6-2-1-5-13(17)16-11/h1-7,9H,8,10H2,(H,15,19)
• InChI Key： ZRECTPYPNSRBFR-UHFFFAOYSA-N
• SMILES： C(=S)(SCC1=CN2C(=N1)C=CC=C2)NCC1=CC=CO1

Computed Properties

• Exact Mass: 303.05000439g/mol
• Monoisotopic Mass: 303.05000439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 99.9Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 11.14±0.70(Predicted)

Additional information on N-[(furan-2-yl)methyl][({imidazo[1,2-a]pyridin-2-yl}methyl)sulfanyl]carbothioamide

Comprehensive Overview of N-[(furan-2-yl)methyl][({imidazo[1,2-a]pyridin-2-yl}methyl)sulfanyl]carbothioamide (CAS No. 622794-31-4)

N-[(furan-2-yl)methyl][({imidazo[1,2-a]pyridin-2-yl}methyl)sulfanyl]carbothioamide, with the CAS number 622794-31-4, is a structurally unique compound that has garnered significant attention in the fields of medicinal chemistry and material science. This molecule combines a furan ring, an imidazo[1,2-a]pyridine moiety, and a carbothioamide functional group, making it a versatile candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors.

The compound's imidazo[1,2-a]pyridine core is a well-known pharmacophore found in many FDA-approved drugs, which explains the growing interest in its derivatives. Recent studies highlight its role in modulating cell signaling pathways, making it a promising candidate for drug discovery projects. Additionally, the presence of the furan ring enhances its solubility and bioavailability, addressing one of the key challenges in modern pharmaceutical development.

In the context of material science, N-[(furan-2-yl)methyl][({imidazo[1,2-a]pyridin-2-yl}methyl)sulfanyl]carbothioamide has shown potential as a precursor for organic semiconductors. Its conjugated system and sulfur-containing groups contribute to electron delocalization, which is critical for applications in optoelectronic devices. This aligns with the current trend of exploring sustainable materials for renewable energy technologies.

From a synthetic perspective, the compound's carbothioamide group offers reactivity for further derivatization, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies. This is particularly relevant for researchers focusing on high-throughput screening and fragment-based drug design. The demand for such tailored molecules has surged, as evidenced by the increasing number of patent filings and academic publications in recent years.

Another area of interest is the compound's potential in agrochemical research. The imidazo[1,2-a]pyridine scaffold has demonstrated activity against pests and pathogens, prompting investigations into its use as a crop protection agent. With the global push toward sustainable agriculture, this application could address critical gaps in current pest management strategies.

Given its multifaceted properties, N-[(furan-2-yl)methyl][({imidazo[1,2-a]pyridin-2-yl}methyl)sulfanyl]carbothioamide is also being explored in catalysis. Its sulfur-containing functional groups can act as ligands for transition metals, facilitating green chemistry processes. This is especially pertinent in industries seeking to reduce their environmental footprint through atom-efficient reactions.

For those sourcing this compound, it is essential to consider its purity and stability, as these factors significantly impact experimental outcomes. Reputable suppliers often provide detailed analytical data, including HPLC and NMR spectra, to ensure quality. The compound's storage conditions—typically under inert atmosphere and low temperatures—are also critical to maintain its integrity over time.

In summary, N-[(furan-2-yl)methyl][({imidazo[1,2-a]pyridin-2-yl}methyl)sulfanyl]carbothioamide (CAS 622794-31-4) represents a compelling case study in interdisciplinary research. Its applications span pharmaceuticals, materials science, agriculture, and catalysis, reflecting the compound's adaptability to diverse scientific challenges. As research progresses, this molecule is poised to play a pivotal role in addressing some of the most pressing issues in modern science and technology.